![molecular formula C13H14N2O B2942080 3-(Piperidine-1-carbonyl)benzonitrile CAS No. 1003647-40-2](/img/structure/B2942080.png)
3-(Piperidine-1-carbonyl)benzonitrile
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Overview
Description
3-(Piperidine-1-carbonyl)benzonitrile is a chemical compound with the empirical formula C13H14N2O . It has a molecular weight of 214.26 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14N2O/c14-10-11-5-4-6-12(9-11)13(16)15-7-2-1-3-8-15/h4-6,9H,1-3,7-8H2 . This indicates the presence of a piperidine ring attached to a benzonitrile group via a carbonyl group.Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 214.26 . More research is needed to determine its other physical and chemical properties.Scientific Research Applications
Histamine H3 Antagonists
3-(Piperidine-1-carbonyl)benzonitrile derivatives, particularly 4-phenoxypiperidines, have been investigated for their potential as non-imidazole histamine H3 antagonists. These compounds, like 4-[4-(1-isopropyl-piperidin-4-yloxy)-benzyl]-morpholine, have shown efficacy in promoting wakefulness in vivo, highlighting their potential in neurological applications (Dvorak et al., 2005).
Synthesis and Reactivity
The carbon-nitrogen triple bond of aryl thiocyanates, which can be related to the core structure of this compound, acts as a dipolarophile in 1,3-dipolar cycloadditions. These reactions result in various derivatives including 5-arylthio-1,2,4-oxadiazoles and -thiadiazoles, demonstrating the compound's versatility in synthetic chemistry (Greig et al., 1987).
Anti-Arrhythmic Activity
Piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, which may be structurally related to this compound, have shown significant anti-arrhythmic activity. This suggests potential therapeutic applications in cardiovascular diseases (Abdel‐Aziz et al., 2009).
Mass Spectrometry and Drug Analysis
The study of compounds like N-[1(R) — [(1,2-dihydro-1-methylsulfonylspiro[3H-indole-3,4′-piperidin]-1′-yl)carbonyl]-2-(phenylmethyloxy)ethyl]-2-amino-2-methylpropanamide, which includes a piperidine amide bond similar to this compound, has enhanced understanding of the mass spectrometry of novel drugs. This is crucial for drug analysis and pharmaceutical development (Qin, 2002).
Sigma Receptor Ligands
Spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines], structurally related to this compound, have been evaluated for binding properties to sigma(1) and sigma(2) receptors. This research contributes to the development of compounds with potential neurological and therapeutic applications (Maier & Wünsch, 2002).
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the study and application of 3-(Piperidine-1-carbonyl)benzonitrile and similar compounds have promising future directions.
properties
IUPAC Name |
3-(piperidine-1-carbonyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c14-10-11-5-4-6-12(9-11)13(16)15-7-2-1-3-8-15/h4-6,9H,1-3,7-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLJJHOCXGISZMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=CC(=C2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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